Cas no 898763-19-4 (2,6-Dimethyl-3'-thiomorpholinomethyl benzophenone)

• Product Name: 2,6-Dimethyl-3'-thiomorpholinomethyl benzophenone
• CAS No: 898763-19-4
• MF: C₂₀H₂₃NOS
• MW: 325.467724084854
• MDL: MFCD03842256
• CID: 878065
• PubChem ID: 24724977
• Update Time: 2025-06-15

2,6-Dimethyl-3'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (2,6-dimethylphenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 2,6-DIMETHYL-3'-THIOMORPHOLINOMETHYL BENZOPHENONE
• 2,5-DIMETHOXY-3-METHYL-6-NONADECYL[1,4]BENZOQUINONE
• 898763-19-4
• MFCD03842256
• (2,6-Dimethylphenyl){3-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• DTXSID80643373
• 2,6-DIMETHYL-3'-THIOMORPHOLINOMETHYLBENZOPHENONE
• AKOS016020384
• 2,6-Dimethyl-3'-thiomorpholinomethyl benzophenone

• MDL： MFCD03842256
• Inchi： 1S/C20H23NOS/c1-15-5-3-6-16(2)19(15)20(22)18-8-4-7-17(13-18)14-21-9-11-23-12-10-21/h3-8,13H,9-12,14H2,1-2H3
• InChI Key： SDGIZBWECUOTSP-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC=C(C(C3C(C)=CC=CC=3C)=O)C=2)CC1

Computed Properties

• Exact Mass: 325.15000
• Monoisotopic Mass: 325.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 4.02110

Additional information on 2,6-Dimethyl-3'-thiomorpholinomethyl benzophenone

Comprehensive Analysis of 2,6-Dimethyl-3'-thiomorpholinomethyl benzophenone (CAS No. 898763-19-4): Properties, Applications, and Industry Trends

The chemical compound 2,6-Dimethyl-3'-thiomorpholinomethyl benzophenone (CAS No. 898763-19-4) has garnered significant attention in recent years due to its unique structural properties and versatile applications. As a derivative of benzophenone, this compound integrates a thiomorpholine moiety, which enhances its reactivity and functional utility in organic synthesis and material science. Researchers and industry professionals are increasingly exploring its potential in pharmaceutical intermediates, UV stabilizers, and photoinitiators, aligning with the growing demand for high-performance specialty chemicals.

One of the most searched questions about 2,6-Dimethyl-3'-thiomorpholinomethyl benzophenone revolves around its synthesis methods and reaction mechanisms. The compound is typically synthesized through a multi-step process involving the condensation of substituted benzophenones with thiomorpholine derivatives. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been employed to improve yield and purity. These innovations address the industry's focus on green chemistry and sustainable manufacturing, which are top priorities for modern chemical enterprises.

In the context of pharmaceutical applications, 2,6-Dimethyl-3'-thiomorpholinomethyl benzophenone serves as a critical building block for drug discovery. Its molecular structure allows for selective modifications, making it valuable in the development of kinase inhibitors and antimicrobial agents. Recent studies highlight its role in targeted therapy, particularly in oncology research, where precision medicine demands novel scaffolds. This aligns with the surge in searches for next-generation therapeutics and small-molecule drugs.

The compound's utility extends to the polymer industry, where it acts as a photoinitiator in UV-curable coatings and adhesives. With the global shift toward eco-friendly materials, manufacturers are leveraging its efficiency in low-energy curing processes. Searches for high-performance coatings and energy-efficient polymerization reflect this trend, underscoring the compound's relevance in circular economy initiatives.

From a regulatory standpoint, 2,6-Dimethyl-3'-thiomorpholinomethyl benzophenone complies with major chemical safety guidelines, including REACH and TSCA. Its toxicological profile has been extensively studied, with data indicating low environmental persistence and minimal bioaccumulation risks. These attributes resonate with queries about safe chemical alternatives and regulatory-compliant additives, which dominate discussions in industrial forums and research publications.

Looking ahead, the demand for 2,6-Dimethyl-3'-thiomorpholinomethyl benzophenone is projected to rise, driven by advancements in personalized medicine and smart materials. Its compatibility with nanotechnology and bioconjugation techniques opens new avenues for innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges across multiple industries.